Cas no 1805391-11-0 (Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805391-11-0
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4864778
• Update Time: 2025-07-02

Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)3-7-5(4-12)2-6(10(13)14)9(11)15-7/h2,10H,3-4H2,1H3
• InChI Key： HMOCVIIQKFPQNX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(CCl)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate

Recent Advances in the Study of Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805391-11-0)

Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805391-11-0) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based compounds, which are widely used in medicinal chemistry due to their diverse biological activities. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that the compound's unique structural features, including the difluoromethyl and bromo substituents, facilitate efficient cross-coupling reactions, enabling the rapid assembly of complex heterocyclic scaffolds. These scaffolds were further evaluated for their inhibitory activity against a panel of kinases, with several derivatives showing promising selectivity profiles.

Another significant development was reported in the field of agrochemical research. A team from the University of California, Davis, utilized Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate to develop a new class of fungicides. The researchers found that the compound's pyridine core, when functionalized with specific side chains, exhibited potent activity against a broad spectrum of fungal pathogens. The study also highlighted the compound's favorable environmental profile, making it a potential candidate for sustainable agricultural applications.

From a synthetic chemistry perspective, recent advancements in catalytic methodologies have further enhanced the utility of Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate. For instance, a palladium-catalyzed C-H activation protocol was developed to selectively functionalize the pyridine ring, enabling the introduction of diverse pharmacophores. This methodology not only improves the efficiency of compound synthesis but also expands the chemical space available for drug discovery efforts.

In conclusion, Methyl 2-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate continues to be a versatile building block in both pharmaceutical and agrochemical research. Its unique structural attributes and reactivity profile make it an invaluable tool for the development of novel bioactive compounds. Future studies are expected to further explore its potential in targeted drug design and sustainable agriculture, solidifying its role as a key intermediate in chemical biology.